Cas no 218610-72-1 (1-(2-methylphenyl)piperidin-4-one)

• Product Name: 1-(2-methylphenyl)piperidin-4-one
• CAS No: 218610-72-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1085737
• PubChem ID: 329775283
• Update Time: 2025-04-20

1-(2-methylphenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(o-Tolyl)piperidin-4-one
• 1-(2-Methylphenyl)piperidin-4-one
• 1-(2-methylphenyl)-4-piperidinone
• 1-(2-methylphenyl)piperidin-4-one(SALTDATA: FREE)
• AG-E-59647
• Ambcb4000330
• CTK4E7816
• MolPort-004-331-194
• SureCN1361268
• A935203
• DA-18699
• AKOS000171807
• SCHEMBL1361268
• 1-(2-Methylphenyl)piperidin-4-one, AldrichCPR
• DTXSID50626951
• ALBB-036420
• SB41223
• 218610-72-1
• MFCD09055172
• 1-(2-methylphenyl)piperidin-4-one

• MDL： MFCD09055172
• Inchi： 1S/C12H15NO/c1-10-4-2-3-5-12(10)13-8-6-11(14)7-9-13/h2-5H,6-9H2,1H3
• InChI Key： UNCRRVZLEDFGBN-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.084
• Melting Point: Not available
• Boiling Point: 325.9°C at 760 mmHg
• Flash Point: 126.2°C
• Refractive Index: 1.555
• PSA: 20.31000
• LogP: 2.22930
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(2-methylphenyl)piperidin-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines